Cas no 90642-06-1 (Cyclohexanamine, 1-ethynyl-, hydrochloride)

• Product Name: Cyclohexanamine, 1-ethynyl-, hydrochloride
• CAS No: 90642-06-1
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 4303336
• PubChem ID: 12372830
• Update Time: 2025-10-24

Cyclohexanamine, 1-ethynyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-ethynyl-, hydrochloride
• Cyclohexanamine, 1-ethynyl-, hydrochloride (1:1)
• 1-ethynylcyclohexan-1-amine hydrochloride
• 90642-06-1
• MFCD31801458
• 1-ethynylcyclohexanamine hydrochloride
• E72550
• 1-ethynylcyclohexan-1-amine;hydrochloride
• WS-00180
• 1-ethynylcyclohexanamine HCl
• EN300-7444315

• Inchi： 1S/C8H13N.ClH/c1-2-8(9)6-4-3-5-7-8;/h1H,3-7,9H2;1H
• InChI Key： HSUBOXNJTCCCPV-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)N)#C.Cl

Computed Properties

• Exact Mass: 159.0814771Da
• Monoisotopic Mass: 159.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Cyclohexanamine, 1-ethynyl-, hydrochloride

Introduction to 1-Ethynylcyclohexanamine Hydrochloride (CAS No. 90642-06-1)

1-Ethynylcyclohexanamine hydrochloride (commonly referred to as Cyclohexanamine, 1-ethynyl-, hydrochloride) is a chemical compound with the CAS registry number 90642-06-1. This compound belongs to the class of cyclic amines and is characterized by its unique structure, which includes a cyclohexane ring substituted with an ethynyl group and an amine functional group. The hydrochloride salt form indicates that it is commonly used in its protonated form, which enhances its stability and solubility in various solvents.

The synthesis of 1-Ethynylcyclohexanamine hydrochloride involves a series of organic reactions, including alkylation and cyclization processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis, thereby improving yield and reducing reaction times.

One of the most notable applications of Cyclohexanamine, 1-ethynyl-, hydrochloride is in the field of pharmaceuticals. It has been studied as a potential precursor for drug development, particularly in the synthesis of bioactive molecules with complex architectures. The ethynyl group attached to the cyclohexane ring provides a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can modulate the compound's pharmacokinetic properties.

Recent studies have also highlighted the role of 1-Ethynylcyclohexanamine hydrochloride in materials science. Its unique structure makes it a promising candidate for use in the development of novel polymers and materials with tailored mechanical and electronic properties. For example, researchers have investigated its potential as a building block for polyurethanes and other advanced materials.

In terms of physical properties, Cyclohexanamine, 1-ethynyl-, hydrochloride exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

The safety profile of 1-Ethynylcyclohexanamine hydrochloride has been thoroughly evaluated, and it is generally considered non-hazardous under normal handling conditions. However, like all chemical compounds, it should be stored and handled according to standard laboratory safety protocols to minimize risks associated with exposure or accidental release.

From an environmental perspective, recent research has focused on understanding the biodegradation pathways of Cyclohexanamine, 1-ethynyl-, hydrochloride. Studies indicate that it undergoes microbial degradation under aerobic conditions, suggesting that it poses minimal long-term environmental risks when properly managed.

In conclusion, 1-Ethynylcyclohexanamine hydrochloride (CAS No. 90642-06-1) is a versatile compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structure and favorable chemical properties make it an attractive target for researchers seeking to develop innovative solutions across various industries.